N-[3-(1H-1,2,3-benzotriazol-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[3-(benzotriazol-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C23H24N4O4S/c1-17-7-13-21(14-8-17)32(29,30)27(18-9-11-20(31-2)12-10-18)16-19(28)15-26-23-6-4-3-5-22(23)24-25-26/h3-14,19,28H,15-16H2,1-2H3
• InChI Key: UYYMHZAIHIITQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(CN2C3=CC=CC=C3N=N2)O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzotriazole, a hydroxypropyl group, a methoxyphenyl group, and a methylbenzenesulfonamide.

Synthesis Analysis

While specific synthesis methods for this compound were not found, compounds with similar functional groups are often synthesized through various organic reactions. For instance, benzotriazole derivatives can be synthesized through copper (I) catalyzed azide-alkyne cycloaddition reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. Benzotriazole is a heterocyclic compound consisting of two fused rings, a benzene ring and a triazole ring. The hydroxypropyl, methoxyphenyl, and methylbenzenesulfonamide groups would add further complexity to the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Benzotriazole is a solid at room temperature and has a molecular weight of 119.124 Da.

Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of new zinc phthalocyanines substituted with benzotriazolyl benzenesulfonamide derivatives have shown promising applications in photodynamic therapy. These compounds exhibit excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II photodynamic therapy mechanisms used in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and Antimicrobial Activities

Mixed-ligand copper(II)-sulfonamide complexes, including derivatives of benzotriazolyl benzenesulfonamides, have been studied for their DNA binding, DNA cleavage, genotoxicity, and anticancer activities. These complexes exhibit significant antiproliferative activity against yeast and human tumor cells, indicating their potential as effective anticancer agents (González-Álvarez et al., 2013).

Enzyme Inhibition and Bioactivity Studies

Newly synthesized benzotriazolyl benzenesulfonamide derivatives have been evaluated for their anti-HIV, antifungal activities, and enzyme inhibition effects. Some compounds showed promising results, indicating their potential therapeutic applications in treating HIV, fungal infections, and as enzyme inhibitors (Zareef et al., 2007).

Environmental Applications

Research into the extraction and detection of benzotriazoles, benzothiazoles, and benzenesulfonamides from soil samples highlights the environmental relevance of benzotriazolyl benzenesulfonamide derivatives. These studies aim at understanding the environmental impact and distribution of such compounds, given their widespread industrial and household uses (Speltini et al., 2016).